Cas no 154012-19-8 (1H-Pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-, ethyl ester)
154012-19-8 structure
Product Name:1H-Pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-, ethyl ester
CAS No:154012-19-8
MF:C10H14N2O4
MW:226.229162693024
CID:1333521
PubChem ID:21628273
Update Time:2025-04-20
1H-Pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-, ethyl ester
- Ethyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-4-carboxylate
- DTXSID801248019
- 154012-19-8
- SCHEMBL12686028
- AKOS020076666
- DB-170879
- 1H-Pyrazole-1-acetic acid, 4-(ethoxycarbonyl)-, ethyl ester
- Ethyl 4-(ethoxycarbonyl)-1H-pyrazole-1-acetate
-
- Inchi: 1S/C10H14N2O4/c1-3-15-9(13)7-12-6-8(5-11-12)10(14)16-4-2/h5-6H,3-4,7H2,1-2H3
- InChI Key: YFSXQQYDUYROPJ-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C=C(C(=O)OCC)C=N1)=O
Computed Properties
- Exact Mass: 226.09542
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- PSA: 70.42
1H-Pyrazole-1-acetic acid, 3-(ethoxycarbonyl)-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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